Cas no 2411178-88-4 ((1S,2R)-2-Fluorocycloheptane-1-sulfonyl chloride)

• Product Name: (1S,2R)-2-Fluorocycloheptane-1-sulfonyl chloride
• CAS No: 2411178-88-4
• MF: C₇H₁₂ClFO₂S
• MW: 214.685383796692
• CID: 6335478
• PubChem ID: 124708697
• Update Time: 2025-10-24

(1S,2R)-2-Fluorocycloheptane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-7536037
• 2411178-88-4
• (1S,2R)-2-Fluorocycloheptane-1-sulfonyl chloride
• rac-(1R,2S)-2-fluorocycloheptane-1-sulfonyl chloride

• Inchi： 1S/C7H12ClFO2S/c8-12(10,11)7-5-3-1-2-4-6(7)9/h6-7H,1-5H2/t6-,7+/m1/s1
• InChI Key： APFQILICRAHSBO-RQJHMYQMSA-N
• SMILES： ClS([C@H]1CCCCC[C@H]1F)(=O)=O

Computed Properties

• Exact Mass: 214.0230567g/mol
• Monoisotopic Mass: 214.0230567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on (1S,2R)-2-Fluorocycloheptane-1-sulfonyl chloride

Comprehensive Guide to (1S,2R)-2-Fluorocycloheptane-1-sulfonyl chloride (CAS No. 2411178-88-4): Properties, Applications, and Market Insights

(1S,2R)-2-Fluorocycloheptane-1-sulfonyl chloride (CAS No. 2411178-88-4) is a specialized fluorinated sulfonyl chloride derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This chiral compound, characterized by its unique cycloheptane backbone and stereospecific fluorine substitution, serves as a valuable building block for creating complex molecular architectures.

The growing demand for fluorinated pharmaceutical intermediates has positioned this compound as a subject of intense research. Scientists are particularly interested in its stereochemical properties and how the fluorine atom at the 2-position influences molecular interactions. Recent studies suggest that the (1S,2R) configuration offers distinct advantages in drug development, especially for central nervous system (CNS) targeting molecules.

From a synthetic chemistry perspective, (1S,2R)-2-Fluorocycloheptane-1-sulfonyl chloride demonstrates remarkable versatility. Its sulfonyl chloride group readily participates in various coupling reactions, while the seven-membered ring structure provides conformational flexibility uncommon in smaller cyclic systems. Researchers are exploring its potential in asymmetric synthesis and as a precursor for biologically active sulfonamides.

The pharmaceutical industry has shown particular interest in this compound for developing next-generation therapeutic agents. Its fluorocycloheptane moiety is being investigated for potential applications in metabolic disorder treatments and neurological medications. The compound's ability to influence membrane permeability and target binding affinity makes it especially valuable in modern drug design paradigms.

Recent advancements in flow chemistry techniques have improved the synthesis and handling of (1S,2R)-2-Fluorocycloheptane-1-sulfonyl chloride. These innovations address previous challenges associated with the compound's stereochemical purity and moisture sensitivity. Modern analytical methods, including chiral HPLC and X-ray crystallography, have enabled more precise characterization of this molecule's structural features.

The commercial availability of (1S,2R)-2-Fluorocycloheptane-1-sulfonyl chloride has expanded significantly in recent years, with several specialty chemical suppliers now offering this compound in research quantities. Market analysts note growing interest from contract research organizations and academic laboratories focused on medicinal chemistry and catalysis research.

Environmental and safety considerations for handling (1S,2R)-2-Fluorocycloheptane-1-sulfonyl chloride follow standard protocols for reactive sulfonyl compounds. Proper storage conditions typically involve anhydrous environments and temperature control to maintain stability. Researchers emphasize the importance of appropriate personal protective equipment when working with this chemical.

Future research directions for (1S,2R)-2-Fluorocycloheptane-1-sulfonyl chloride include exploring its potential in catalytic asymmetric synthesis and developing more efficient stereoselective preparation methods. The compound's unique combination of fluorine substitution and ring strain characteristics continues to inspire innovative applications across multiple chemistry disciplines.

For synthetic chemists and pharmaceutical researchers, understanding the properties and applications of (1S,2R)-2-Fluorocycloheptane-1-sulfonyl chloride (CAS No. 2411178-88-4) is becoming increasingly important. As the demand for complex chiral building blocks grows, this compound is poised to play a significant role in advancing modern synthetic methodologies and drug discovery efforts.